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Compound of Interest |

2-(2-Methoxy-5-
Compound Name:
methylphenyl)propanal

Cat. No.: B13627148

Get Quote

\ J

Common Name: Canthoxal CAS Registry Number: 53155-90-1 (primary), 5462-06-6 (related
isomer/commercial grade) Chemical Class: Aromatic Aldehyde / Fragrance Intermediate

Executive Summary & Operational Relevance

2-(2-Methoxy-5-methylphenyl)propanal is a functionalized aromatic aldehyde widely used as
an intermediate in organic synthesis and fragrance formulation. While chemically stable under
standard conditions, its aldehyde functionality renders it susceptible to oxidation (forming
corresponding carboxylic acids) and polymerization if improperly handled.

Critical Disposal Directive: This compound poses specific environmental risks (Aquatic Chronic
3) and health hazards (Skin Sensitizer 1B). Disposal must strictly follow Non-Halogenated
Organic Waste protocols, with absolute segregation from strong oxidizing agents to prevent
exothermic degradation.

Hazard Identification & Safety Profile

Before initiating any disposal procedure, the operator must validate the safety parameters. This
compound is a combustible liquid that requires specific PPE to prevent sensitization.[1][2]
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ble 1: Physicochemical |

Parameter Specification Operational Implication

Signal Word WARNING Standard vigilance required.[1]

] Combustible. Keep away from
Flash Point ~100°C (Closed Cup) ]
high heat/open flames.

H317 (Skin Sens. 1B)H315
GHS Classifications (Skin Irrit. 2)H319 (Eye Irrit.
2)H412 (Aquatic Chronic 3)

Avoid all skin contact. Prevent
release to drains.[2][3][4][5]

) ) DO NOT mix with nitric acid,
o Incompatible with Strong ) )
Reactivity Oxidi perchlorates, or peroxides in
xidizers
waste streams.

) o Viscosity may require solvent
Physical State Pale yellow liquid o
rinsing for complete transfer.

Waste Segregation & Classification Strategy

Effective disposal begins with rigorous segregation. 2-(2-Methoxy-5-methylphenyl)propanal
must be classified into the correct waste stream to ensure downstream compliance with RCRA
(Resource Conservation and Recovery Act) and local regulations.

Waste Stream Assignment

o Primary Stream:Non-Halogenated Organic Solvents (High BTU).

o Rationale: As a combustible organic compound containing only C, H, and O, high-
temperature incineration is the preferred destruction method.

e Prohibited Streams:

o Aqueous Waste: Do not dispose of down the sink. The compound is toxic to aquatic life
and poorly soluble in water.

o Oxidizing Waste: Risk of fire or explosion.
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DOT Visualization: Disposal Decision Tree

The following logic flow dictates the operational handling of waste containing this compound.

Waste Generation
(2-(2-Methoxy-5-methylphenyl)propanal)

Determine Physical State

/

Liquid Waste
(Mother Liquor/Solvent)

Solid Waste
(Contaminated Wipes/PPE)

Segregation Check:
Is stream free of Oxidizers?

Skip Segregation Check

Pass Fail (if dry)

Yes: Assign to Non-Halogenated No: Segregate immediately

Organic Waste into separate Reactive Waste container

Container Selection:
HDPE or Glass (Amber preferred)

:

Labeling:
'Non-Halogenated Organic'
+ 'Sensitizer' Warning

Transfer to EHS/Disposal Facility

(Incineration)
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Figure 1: Decision logic for the segregation and packaging of waste streams containing 2-(2-
Methoxy-5-methylphenyl)propanal.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization

Aldehydes can slowly oxidize to acids or polymerize. While this specific compound is relatively
stable, "old" bottles may contain peroxides or benzoic acid derivatives.

 Inspection: Check the container for crystal formation (indicative of oxidation).

 Dilution (Optional): If disposing of the pure concentrate, dilute with a compatible non-
halogenated solvent (e.g., Ethanol, Acetone) to reduce viscosity and local concentration.
This facilitates safer incineration.

Phase 2: Liquid Waste Collection

Applicability: Reaction mixtures, expired stock solutions.

e Select Container: Use an HDPE (High-Density Polyethylene) or Amber Glass jerrycan.
Ensure the cap has a chemically resistant liner (PTFE).

e Transfer: Pour liquid using a funnel to prevent splashing.
o Safety Note: Perform this in a fume hood to mitigate inhalation of vapors.[6]

e Rinsing: Triple-rinse the original container with a small volume of acetone. Add rinsate to the
same waste container.

o Labeling: Affix a hazardous waste label.

o Constituents: Write "Non-Halogenated Organics: 2-(2-Methoxy-5-
methylphenyl)propanal”.

o Hazard Checkboxes: Mark "Flammable/Combustible" and "Irritant/Sensitizer".

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b13627148/docs?utm_src=pdf-body-img#technical-guide-proper-disposal-of-2-2-methoxy-5-methylphenyl-propanal
https://www.benchchem.com/product/b13627148/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-2-2-methoxy-5-methylphenyl-propanal
https://www.benchchem.com/product/b13627148/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-2-2-methoxy-5-methylphenyl-propanal
https://www.fishersci.com/store/msds?partNumber=AAL1210103&productDescription=N-2-METHOXY-5-METHLPHEN+99+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b13627148/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-2-2-methoxy-5-methylphenyl-propanal
https://www.benchchem.com/product/b13627148/docs?utm_src=pdf-body#technical-guide-proper-disposal-of-2-2-methoxy-5-methylphenyl-propanal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13627148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Phase 3: Solid Waste & Spill Cleanup

Applicability: Silica gel, filter paper, contaminated gloves, spill residue.
e Spill Response:
o Isolate: Evacuate the immediate area if the spill is large (>500 mL).

o Absorb: Use an inert absorbent material (Vermiculite, Sand, or Universal Spill Pads). Do
not use sawdust or paper towels for bulk pure chemical spills due to flammability risk.

o Collection: Sweep absorbed material into a wide-mouth HDPE jar or heavy-duty hazardous
waste bag (double-bagged).

o Decontamination: Wipe the surface with a soap/water solution, followed by an alcohol wipe.
Dispose of all wipes in the solid waste container.

Regulatory & Compliance Context

Compliance relies on adhering to the "Cradle-to-Grave" management principles defined by the
EPA (USA) and comparable international bodies.

» RCRA Classification (USA): This material is not typically a P- or U-listed waste. However, it
likely falls under Characteristic Waste if the flash point is <60°C (D001) or if it exhibits
toxicity. As a combustible liquid (~100°C flash point), it is often managed as "Non-Regulated"
for flammability but "Hazardous" due to aquatic toxicity and sensitization potential.

o Best Practice: Always manage as Hazardous Chemical Waste destined for fuel blending or
incineration.

e European Waste Catalogue (EWC): Assign code 07 01 04* (other organic solvents, washing
liquids and mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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